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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of Antimony-125 (12°Sh), a
synthetic radioisotope. While the initial query concerned its natural abundance, it is crucial to
establish that 12°Sbh does not occur naturally. This document elucidates its production, decay
characteristics, and the experimental protocols for its separation and quantification. The
potential applications and significance for scientific research are also discussed, with a focus
on providing actionable data and methodologies for professionals in the field.

Natural Abundance of Antimony Isotopes

Antimony (Sb) has two stable isotopes that are found in nature: 12:Sbh and 123Sh. Antimony-125
is not a naturally occurring isotope; it is produced artificially.[1][2][3]

Table 1: Natural Abundance and Properties of Stable Antimony Isotopes

Natural Abundance

Isotope Atomic Mass (Da) (%) Nuclear Spin (1)
(V]

1215h 120.9038212 57.21 5/2

1235p 122.9042160 42.79 712

Source: Isotopic compositions of the elements.
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Antimony-125: A Synthetic Radioisotope

Antimony-125 is a radioisotope of antimony that is produced through nuclear reactions. It is a
fission product, meaning it can be formed during the nuclear fission of heavy elements like
uranium.[3][4] However, for research and industrial applications, it is most commonly produced
by the neutron irradiation of Tin-124 in a nuclear reactor.[5][6]

Production of Antimony-125

The primary method for producing 12°Sb involves the neutron capture by Tin-124 (*24Sn), which
then undergoes beta decay. The nuclear reaction pathway is as follows:

124Sn (n’y) N 1258n N 1258b + B—

The intermediate isotope, 12°Sn, has a relatively short half-life of 9.6 days, decaying into 125Sb.

[5]
Sn-124 —OY) gl gy 105 [ B decay (#2296 days) M

3~ decay (76.9%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. Antimony-125 - isotopic data and properties [chemlin.org]

» 3. Isotopes of antimony - Wikipedia [en.wikipedia.org]

o 4. researchgate.net [researchgate.net]

e 5. Recovery of antimony-125 from tin-124 irradiated by neutrons [inis.iaea.org]
e 6. inis.iaea.org [inis.iaea.org]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Synthetic
Radioisotope Antimony-125]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081612#natural-abundance-of-antimony-125]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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